Cas no 7357-70-2 (2-Cyanothioacetamide)
2-Cyanothioacetamide is a versatile organic compound with the molecular formula C₃H₄N₂S. It serves as a valuable intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds such as thiazoles and pyrimidines. Its reactive cyanothioamide group enables efficient nucleophilic and electrophilic substitutions, making it useful in pharmaceutical and agrochemical research. The compound exhibits good stability under controlled conditions and offers high purity for precise synthetic applications. Its compatibility with various reaction conditions, including cyclization and condensation reactions, enhances its utility in organic synthesis. 2-Cyanothioacetamide is also employed in coordination chemistry as a ligand due to its sulfur and nitrogen donor atoms.
2-Cyanothioacetamide structure
Product Name:2-Cyanothioacetamide
CAS No:7357-70-2
MF:C3H4N2S
MW:100.142258644104
MDL:MFCD00010025
CID:47365
PubChem ID:1416277
Update Time:2025-10-15
2-Cyanothioacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyanothioacetamide
- 2-cyanoethanethioamide
- Acetamide,2-cyanothio- (6CI,7CI,8CI)
- (Thiocarbamoyl)acetonitrile
- Cyanothioacetamide
- NSC 53405
- a-Cyanothioacetamide
- F3308-0295
- BCP32414
- Ethanethioamide, 2-cyano-
- alpha-cyanothioacetamide
- CS-0015277
- FT-0624141
- 2-cyano-thioacetamide
- DTXSID80223770
- NSC53405
- (Cyano)thioacetamide
- NS00120394
- MFCD00010025
- cyanoacetothioamide
- STR02955
- AT19945
- 7357-70-2
- SCHEMBL18293158
- SCHEMBL191971
- EN300-17839
- 2-Cyanothioactamide
- NSC-53405
- 2-Cyanothioacetamide, 97%
- Z57046941
- SY021800
- AKOS000121014
- cyanthioacetamide
- Cyanothioacetamide;Ethanethioamide, 2-cyano-
- J-501799
- 2-cyano-ethanethioamide
- BB 0262965
- DB-013507
- STK894094
-
- MDL： MFCD00010025
- Inchi： 1S/C3H4N2S/c4-2-1-3(5)6/h1H2,(H2,5,6)
- InChI Key： BHPYMZQTCPRLNR-UHFFFAOYSA-N
- SMILES： S=C(CC#N)N
- BRN： 1699934
Computed Properties
- Exact Mass: 100.01000
- Monoisotopic Mass: 100.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.4
- Topological Polar Surface Area: 81.9A^2
Experimental Properties
- Color/Form: Yellow crystals
- Density: 1.241 (estimate)
- Melting Point: 118-120 °C (lit.)
- Boiling Point: 264 ºC at 760 mmHg
- Flash Point: 113.4 ºC
- Refractive Index: 1.5300 (estimate)
- Water Partition Coefficient: Does not mix well with water.
- PSA: 81.90000
- LogP: 0.88648
- Sensitiveness: Light Sensitive
- Solubility: Not available
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-Cyanothioacetamide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302 + H312 + H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：UN 3439 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S37/39-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store long-term at 2-8°C
- Packing Group：III
- Hazard Level：6.1
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
2-Cyanothioacetamide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Cyanothioacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 272469-5G |
2-Cyanothioacetamide |
7357-70-2 | 5g |
¥610.09 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 272469-25G |
2-Cyanothioacetamide |
7357-70-2 | 25g |
¥1533.61 | 2023-12-09 | ||
| TRC | C982210-5g |
2-Cyanothioacetamide |
7357-70-2 | 5g |
$64.00 | 2023-05-18 | ||
| TRC | C982210-10 g |
2-Cyanothioacetamide |
7357-70-2 | 10g |
$ 90.00 | 2022-01-10 | ||
| TRC | C982210-25 g |
2-Cyanothioacetamide |
7357-70-2 | 25g |
$ 190.00 | 2022-01-10 | ||
| TRC | C982210-50 g |
2-Cyanothioacetamide |
7357-70-2 | 50g |
$ 340.00 | 2022-01-10 | ||
| TRC | C982210-100g |
2-Cyanothioacetamide |
7357-70-2 | 100g |
$752.00 | 2023-05-18 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C465A-5g |
2-Cyanothioacetamide |
7357-70-2 | 98% | 5g |
￥138.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C465A-1g |
2-Cyanothioacetamide |
7357-70-2 | 98% | 1g |
￥46.0 | 2022-06-10 | |
| Apollo Scientific | OR29773-5g |
2-Cyanothioacetamide |
7357-70-2 | 5g |
£15.00 | 2025-02-19 |
2-Cyanothioacetamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:7357-70-2)2-Cyanothioacetamide
Order Number:A1210976
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):291.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7357-70-2)2-氰基硫代乙酰胺 、代森胺
Order Number:LE3421103
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com
2-Cyanothioacetamide Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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